Cas no 93735-22-9 (7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine)

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine structure

93735-22-9 structure

Product Name:7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine

CAS No:93735-22-9

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD11101009

CID:801543

PubChem ID:19895002

Update Time:2024-10-26

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Chemical and Physical Properties

Names and Identifiers

- 7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine
- 2H-1,4-Benzoxazine,3,4-dihydro-7-methoxy-
- 3,4-dihydro-7-methoxy-2H-1,4-Benzoxazine
- 7-Methoxy-3,4-dihydro-2H-1,4-benzoxazine
- 7-Methoxy-3,4-dihydro-2H-benzo[1,4]oxazine
- SHPHWZPKRWHBKE-UHFFFAOYSA-N
- RW2719
- MB09263
- AK140716
- ST24045689
- 3,4-Dihydro-7-methoxy-2H-1,4-benzoxazine (ACI)
- 7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine
- MDL： MFCD11101009
- Inchi： 1S/C9H11NO2/c1-11-7-2-3-8-9(6-7)12-5-4-10-8/h2-3,6,10H,4-5H2,1H3
- InChI Key： SHPHWZPKRWHBKE-UHFFFAOYSA-N
- SMILES： O(C)C1C=C2C(NCCO2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Topological Polar Surface Area: 30.5

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155508-1g	7-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	1g	$456	2021-06-08
Chemenu	CM155508-5g	7-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	5g	$1298	2021-06-08
Chemenu	CM155508-10g	7-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	10g	$1719	2021-06-08
Alichem	A019092861-5g	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	5g	$1306.34	2023-08-31
Alichem	A019092861-10g	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	10g	$2060.00	2023-08-31
Alichem	A019092861-25g	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	25g	$3466.32	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M98350-50mg	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9		50mg	¥848.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M98350-250mg	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9		250mg	¥2528.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M840818-250mg	7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	250mg	1,812.00	2021-05-17
Chemenu	CM155508-250mg	7-methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	93735-22-9	97%	250mg	$235	2024-07-19

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Production Method

Production Method 1

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 7 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 30 min

Reference

: Compounds and methods for the treatment of cystic fibrosis

, World Intellectual Property Organization, , ,

Production Method 2

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 3 h, 25 °C; 25 °C → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Preparation of pyridinyl compounds as DNA polymerase theta inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

106-93-4

40925-70-0

93735-22-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 30 min, rt; overnight, reflux; reflux → rt

Reference

: Preparation of substituted pyrazinones, pyridines and pyrimidines as corticotropin releasing factor receptor ligands

, World Intellectual Property Organization, , ,

Production Method 4

93735-22-9

Reaction Conditions

Reference

: Nitrogen-containing fused ring compound and use thereof

, World Intellectual Property Organization, , ,

Production Method 5

93735-22-9

Reaction Conditions

Reference

: Synthesis of oxypropanolamine derivatives of 3,4-dihydro-2H-1,4-benzoxazine, β-adrenergic affinity, inotropic, chronotropic and coronary vasodilating activities

Iakovou, Kriton; Kazanis, Michalis; Vavayannis, Andreas; Bruni, Giancarlo; Romeo, Maria Raffaella; et al, European Journal of Medicinal Chemistry, 1999, 34(11), 903-917

Production Method 6

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 3 h, 50 °C
1.2 Reagents: Water

Reference

: Preparation of tricyclic compounds as androgen receptor modulators and methods for their use

, World Intellectual Property Organization, , ,

Production Method 7

96-49-1

704-14-3

93735-22-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: 4-Methyl-2-pentanol ; 37 h, 137 °C
1.2 Catalysts: Palladium Solvents: Methanol ; 2 h, 7 bar, 70 °C
1.3 Reagents: Hydrogen Catalysts: Nickel Solvents: Mesitylene , Water ; 26.5 h, 150 °C

Reference

: Methods for preparing intermediates of 3,4-dihydro-2H-1,4-benzoxazine derivatives useful as octane-boosting additives

, World Intellectual Property Organization, , ,

Production Method 8

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 2 h, reflux; reflux → rt
1.2 Reagents: Methanol ; 10 min, rt → reflux

Reference

: 3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation

, World Intellectual Property Organization, , ,

Production Method 9

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; cooled; rt

Reference

: Nitrogen-containing fused ring compounds as inhibitors of URAT1 activity and process for the preparation thereof

, World Intellectual Property Organization, , ,

Production Method 10

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; cooled; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; cooled; 1 - 40 °C

Reference

: Pharmaceutical composition comprising nitrogenated fused cyclic compound

, World Intellectual Property Organization, , ,

Production Method 11

6529-94-8

93735-22-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 3 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Preparation of N-[[(ureido)phenoxy]hetero/aryl]benzamides and related derivatives as NPY antagonists and their use for treating obesity, and abnormal food behavior and for controlling food intake

, World Intellectual Property Organization, , ,